Cas no 79456-29-4 (2-Pyridinamine, 3,6-dichloro-5-(trifluoromethyl)-)

2-Pyridinamine, 3,6-dichloro-5-(trifluoromethyl)- structure
79456-29-4 structure
Product Name:2-Pyridinamine, 3,6-dichloro-5-(trifluoromethyl)-
CAS No:79456-29-4
MF:C6H3Cl2F3N2
MW:231.002629518509
CID:4189719
PubChem ID:13064154
Update Time:2025-04-24

2-Pyridinamine, 3,6-dichloro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, 3,6-dichloro-5-(trifluoromethyl)-
    • SCHEMBL7784302
    • 79456-29-4
    • 2-Amino-3,6-dichloro-5-trifluoromethylpyridine
    • 3,6-dichloro-5-(trifluoromethyl)pyridin-2-amine
    • Inchi: 1S/C6H3Cl2F3N2/c7-3-1-2(6(9,10)11)4(8)13-5(3)12/h1H,(H2,12,13)
    • InChI Key: DFJZJWFNRBPXSZ-UHFFFAOYSA-N
    • SMILES: C1(N)=NC(Cl)=C(C(F)(F)F)C=C1Cl

Computed Properties

  • Exact Mass: 229.9625380Da
  • Monoisotopic Mass: 229.9625380Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.9Ų
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